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Compound of Interest

Compound Name: Tin stearate

Cat. No.: B1605447 Get Quote

An In-depth Review of the Physical, Chemical, and Pharmaceutical Properties of Tin(II)

Stearate

Stannous octadecanoate, also known as stannous stearate or tin(II) stearate, is a metal salt of

stearic acid. While it has established applications in the polymer industry, its potential utility in

pharmaceutical formulations is an area of growing interest. This technical guide provides a

comprehensive overview of the physical and chemical properties of stannous octadecanoate,

detailed experimental protocols for its synthesis and characterization, and an exploration of its

potential roles in drug delivery systems.

Core Physicochemical Properties
Stannous octadecanoate is the product of the reaction between stannous tin (tin in the +2

oxidation state) and two equivalents of stearic acid, a long-chain saturated fatty acid. This

composition imparts a hydrophobic character to the molecule, influencing its solubility and

interaction with other chemical entities.

Physical and Chemical Data Summary
The following tables summarize the key quantitative data for stannous octadecanoate. It is

important to note that some physical properties, such as the melting point, have conflicting or
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unavailable data in the public domain, which may be due to variations in purity or the specific

isomeric form of the stearate used in its synthesis.

Identifier Value Citation

Chemical Name
Stannous Octadecanoate,

Tin(II) Stearate
[1][2]

CAS Number 6994-59-8 [1][2]

Molecular Formula C₃₆H₇₀O₄Sn [2][3][4][5]

Molecular Weight 685.65 g/mol [2][3][4][5]

Physical Property Value Citation

Physical State

White to off-white/tan powder

or crystals. May also be a pale

cream-yellowish coarse

powder.

[1][6][7]

Melting Point

Data not definitively available

for C₃₆H₇₀O₄Sn. One source

cites 90 °C for a compound

with the formula C₁₈H₃₆SnO₂.

Other sources state "N/A".

[6][7]

Boiling Point Data not available. [6]

Solubility in Water Insoluble. [1][2][3][4][5]

Solubility in Organic Solvents

Generally soluble in organic

solvents. Specific quantitative

data is limited.

[8]

Stability

Stable under normal

conditions. Should be stored in

a dry, cool, and well-ventilated

place.

[9]
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Experimental Protocols
Detailed methodologies for the synthesis and characterization of stannous octadecanoate are

crucial for its application in research and development. The following sections provide outlines

of common experimental procedures.

Synthesis of Stannous Octadecanoate
Several methods for the synthesis of stannous stearate have been reported, primarily involving

the reaction of a tin(II) source with stearic acid or a stearate salt.

1. Metathesis Reaction (Saponification-Precipitation)

This common method involves a two-step process: the saponification of stearic acid to form a

soluble stearate salt, followed by a precipitation reaction with a soluble tin(II) salt.

Step 1: Saponification of Stearic Acid

Prepare an aqueous solution of a strong base, such as sodium hydroxide (e.g., 1-5 wt%).

Heat the solution to 85-95 °C.

Slowly add stearic acid to the heated solution with constant stirring.

Continue the reaction until the pH of the solution reaches 9-10, indicating the formation of

sodium stearate.

Cool the resulting saponification liquor to below 60 °C.[10]

Step 2: Metathesis Reaction

Prepare an acidic aqueous solution of a soluble tin(II) salt, such as stannous chloride

(SnCl₂), with a concentration of 5-10%. The addition of a small amount of hydrochloric

acid can prevent the precipitation of tin hydroxides.[10]

With vigorous stirring, slowly add the stannous chloride solution to the sodium stearate

solution.
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Maintain the reaction temperature at 55-60 °C.

Continue stirring until the precipitation of stannous stearate is complete. This can be

visually monitored.

Cool the mixture and collect the solid precipitate by filtration or centrifugation.

Wash the product thoroughly with water to remove any unreacted starting materials and

by-products.

Dry the final product under vacuum.[10]
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Metathesis

Stearic Acid
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NaOH Solution

Sodium Stearate Solution
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Synthesis of Stannous Stearate via Metathesis Reaction.

2. Direct Synthesis from Elemental Tin

This method involves the direct reaction of elemental tin with stearic acid in the presence of a

promoter and an oxidizing agent.
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Charge a reactor with elemental tin (shot or powder), stearic acid, and a promoter (e.g., 4-

tert-butylcatechol).[7][11]

Heat the reaction mixture to approximately 80 °C.

Introduce an oxygen-containing gas, such as air, into the mixture.

Gradually increase the temperature to 140-180 °C.[11]

Monitor the reaction progress by analyzing the stannous tin content.

Once the desired conversion is achieved, filter the hot mixture to remove any unreacted tin

and other solid impurities.

Cool the filtrate to obtain the stannous stearate product.[7]
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Direct Synthesis of Stannous Stearate from Elemental Tin.

Characterization Techniques
1. Melting Point Determination

The melting point of a metallic soap can be determined using standard methods such as

capillary melting point apparatus or Differential Scanning Calorimetry (DSC).

Capillary Method:
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A small, powdered sample is packed into a capillary tube.

The tube is placed in a heated block or oil bath.

The temperature is slowly increased, and the range from the first sign of melting to

complete liquefaction is recorded.

Differential Scanning Calorimetry (DSC):

A small, weighed sample is placed in a DSC pan.

The sample is heated at a controlled rate in an inert atmosphere.

The heat flow to the sample is measured as a function of temperature, and the melting

point is determined from the endothermic peak of the resulting thermogram.[12][13]

2. Solubility Determination

The solubility of stannous stearate in various organic solvents can be determined

gravimetrically.

A saturated solution of stannous stearate is prepared in the desired solvent at a specific

temperature by adding an excess of the compound and allowing it to equilibrate with stirring.

A known volume of the saturated solution is carefully filtered to remove any undissolved

solid.

The solvent is evaporated from the filtered solution.

The mass of the remaining solid is measured, and the solubility is calculated in terms of

g/100 mL or other appropriate units.

Applications in Drug Development
While specific data for stannous stearate in pharmaceutical formulations is limited, the well-

established roles of other metallic stearates, such as magnesium and calcium stearate, provide

a strong basis for its potential applications.[14][15] Metallic stearates are primarily used as

excipients in solid dosage forms.
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Potential Roles of Stannous Stearate in Pharmaceutical Formulations:

Lubricant: To reduce friction between the tablet surface and the die wall during ejection,

preventing sticking and picking.[16][17]

Glidant: To improve the flowability of powder blends, ensuring uniform die filling during

tableting.

Hydrophobic Matrix Former: In sustained-release formulations, the hydrophobic nature of

stannous stearate can retard the penetration of water into the tablet matrix, thereby slowing

down drug dissolution and release.[18]

Thickener and Film-Forming Agent: In topical and cosmetic preparations.[1][7]

The mechanism by which metallic stearates influence drug release in a hydrophobic matrix is

primarily through the formation of a water-repellent barrier. The long hydrocarbon chains of the

stearate molecules orient themselves to create a non-polar environment that hinders the

ingress of aqueous fluids, which is necessary for the dissolution of the active pharmaceutical

ingredient (API).
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General Mechanism of Metallic Stearates in Sustained Drug Release.

Biological Activity and Signaling Pathways
There is a lack of specific research on the interaction of stannous octadecanoate with biological

signaling pathways in the context of drug delivery. However, studies on other organotin

compounds have shown that they can exert a range of biological effects, often related to their

interaction with cellular membranes and intracellular signaling cascades.

Organotin compounds have been reported to:

Inhibit membrane-mediated signal transduction systems.[15]

Induce apoptosis (programmed cell death) in certain cell types.[19]

Affect calcium homeostasis and protein phosphorylation.[15]

It is important to note that the toxicity of tin compounds is highly dependent on their chemical

form. Inorganic tin salts are generally considered to have low toxicity, while some organotin

compounds can be highly toxic.[5] The biocompatibility of stannous stearate in a specific

pharmaceutical formulation would need to be thoroughly evaluated through preclinical studies.

Conclusion
Stannous octadecanoate is a metallic soap with well-defined chemical properties and

established synthesis routes. While its application in the pharmaceutical industry is not as

widespread as other metallic stearates, its physicochemical characteristics suggest potential

utility as a lubricant, glidant, and hydrophobic matrix-forming agent in solid dosage forms.

Further research is warranted to definitively establish its melting point, solubility in various

pharmaceutically relevant solvents, and, most importantly, its specific performance and

biocompatibility in drug delivery systems. The experimental protocols and mechanistic insights

provided in this guide offer a foundational resource for researchers and drug development

professionals interested in exploring the potential of stannous octadecanoate in novel

pharmaceutical formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-stannous-octadecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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